Cas no 167024-14-8 (8-oxa-1,12-diazatricyclo8.4.0.0,2,7tetradeca-2,4,6-triene)

• Product Name: 8-oxa-1,12-diazatricyclo8.4.0.0,2,7tetradeca-2,4,6-triene
• CAS No: 167024-14-8
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 110842
• PubChem ID: 18520561
• Update Time: 2025-04-18

8-oxa-1,12-diazatricyclo8.4.0.0,2,7tetradeca-2,4,6-triene Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,4a,5-hexahydro-Pyrazino[2,1-c][1,4]benzoxazine
• 1,2,3,4,4A,5-HEXAHYDROPYRAZINO[2,1-C][1,4]BENZOXAZINE
• Pyrazino[2,1-c][1,4]benzoxazine,1,2,3,4,4a,5-hexahydro-
• Pyrazino[2,1-c][1,4]benzoxazine,1,2,3,4,4a,5-hexahydro-(9Cl)
• Pyrazino[2,1-c][1,4]benzoxazine, 1,2,3,4,4a,5-hexahydro- (9CI)
• 8-oxa-1,12-diazatricyclo8.4.0.0,2,7tetradeca-2,4,6-triene
• 167024-14-8
• 1,2,3,4,4A,5-hexahydrobenzo[b]pyrazino[1,2-d][1,4]oxazine
• SCHEMBL5532469
• 8-oxa-1,12-diazatricyclo[8.4.0.0,2,7]tetradeca-2,4,6-triene
• EN300-1602882
• Pyrazino[2,1-c][1,4]benzoxazine,1,2,3,4,4a,5-hexahydro-(9ci)

• Inchi： 1S/C11H14N2O/c1-2-4-11-10(3-1)13-6-5-12-7-9(13)8-14-11/h1-4,9,12H,5-8H2
• InChI Key： JZKFDTSLBOMGLJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N2CCNCC2C1

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines